3-Methyl-1H-indene-2-carbonyl chloride
Cat. No. B065832
M. Wt: 192.64 g/mol
InChI Key: RNDDSIMRABKWGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
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reactant
Reaction Step One
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REACTION_SMILES
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[CH3:1][C:2]1=[C:3]([C:11](=[O:12])[OH:13])[CH2:4][c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]21.[S:14]([Cl:15])([Cl:16])=[O:17]>>[CH3:1][C:2]1=[C:3]([C:11](=[O:13])[Cl:16])[CH2:4][c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]21
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Type
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reactant
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Smiles
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CC1=C(C(=O)O)Cc2ccccc21
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Name
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=C(C(=O)Cl)Cc2ccccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
